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Compound of Interest

Compound Name: 4-Methoxy PCE hydrochloride

Cat. No.: B599856 Get Quote

An In-depth Technical Guide on the Solubility and Stability of 4-Methoxy PCE Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 4-

Methoxy-PCE hydrochloride (4-MeO-PCE HCl), a compound of interest in forensic and

research applications. The information presented herein is intended for an audience of

researchers, scientists, and drug development professionals, and is based on available data

and established scientific principles.

Physicochemical Properties of 4-MeO-PCE
Hydrochloride
4-MeO-PCE hydrochloride is an arylcyclohexylamine that is typically supplied as a crystalline

solid.[1] Its fundamental properties are summarized below:

Formal Name: N-ethyl-1-(4-methoxyphenyl)-cyclohexanamine, monohydrochloride[1]

Molecular Formula: C₁₅H₂₃NO • HCl[1]

Formula Weight: 269.8 g/mol [1]

Purity: Typically ≥98% for analytical reference standards[1]
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Solubility Profile
The solubility of 4-MeO-PCE HCl has been determined in several common organic solvents

and an aqueous buffer solution. This data is crucial for the preparation of stock solutions and

formulations for experimental use.

Table 1: Solubility of 4-Methoxy PCE Hydrochloride[1]

Solvent Solubility (mg/mL)

Ethanol 25

DMF 20

DMSO 14

PBS (pH 7.2) 10

Methanol 1

Stability Information
Proper storage and handling are critical to maintain the integrity of 4-MeO-PCE HCl. The

available data indicates good long-term stability under appropriate conditions.

Table 2: Stability of 4-Methoxy PCE Hydrochloride

Condition Stability Source

Long-term storage at -20°C ≥ 5 years [1]

Gas Chromatography
Potential for thermal

degradation

It is important to note that thermal degradation of 4-MeO-substituted arylcyclohexylamines has

been observed during gas chromatography (GC) analysis, which can lead to the formation of a

substituted 1-phenylcyclohex-1-ene nucleus. Therefore, for quantitative analysis, liquid

chromatography-mass spectrometry (LC-MS) is often a more suitable stability-indicating

method.
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Experimental Protocols
The following sections detail standardized, albeit inferred, protocols for the assessment of

solubility and stability of 4-MeO-PCE HCl, based on common laboratory practices and

regulatory guidelines.

Protocol for Solubility Determination (Shake-Flask
Method)
This protocol outlines a standard procedure for determining the equilibrium solubility of 4-MeO-

PCE HCl in a given solvent.

Materials and Equipment:

4-MeO-PCE HCl

Selected solvent(s)

Vials with screw caps

Orbital shaker with temperature control

Centrifuge

Calibrated pH meter (for aqueous solutions)

Analytical balance

HPLC-UV or LC-MS/MS system for quantification

Procedure:

1. Add an excess amount of 4-MeO-PCE HCl to a vial containing a known volume of the

solvent to create a supersaturated slurry.

2. Securely cap the vials and place them on an orbital shaker set to a constant temperature

(e.g., 25°C).
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3. Agitate the vials for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached.

4. After equilibration, visually inspect the vials to confirm the presence of undissolved solid.

5. Centrifuge the vials at a high speed to pellet the undissolved solid.

6. Carefully collect an aliquot of the supernatant, ensuring no solid particles are transferred.

7. Dilute the aliquot with a suitable solvent to a concentration within the linear range of the

analytical method.

8. Quantify the concentration of 4-MeO-PCE HCl in the diluted sample using a validated

HPLC-UV or LC-MS/MS method.

9. Calculate the original solubility in mg/mL, accounting for the dilution factor.

Protocol for Stability Assessment (Including Forced
Degradation)
This protocol describes a comprehensive stability study for 4-MeO-PCE HCl, incorporating

long-term, accelerated, and forced degradation conditions as recommended by ICH guidelines.

[2][3][4][5]

Materials and Equipment:

4-MeO-PCE HCl

Stability chambers with controlled temperature and humidity

Photostability chamber

Acids (e.g., 0.1 M HCl), bases (e.g., 0.1 M NaOH), and oxidizing agents (e.g., 3% H₂O₂)

LC-MS/MS system with a validated stability-indicating method

Procedure:
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Long-Term and Accelerated Stability:

1. Store accurately weighed samples of 4-MeO-PCE HCl in appropriate containers under

the following conditions:

Long-Term: 25°C ± 2°C / 60% RH ± 5% RH

Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

2. Withdraw samples at specified time points (e.g., 0, 3, 6, 9, 12, 18, 24, 36 months for

long-term; 0, 1, 2, 3, 6 months for accelerated).

3. Analyze the samples for purity and the presence of degradation products using a

validated LC-MS/MS method.

Forced Degradation Studies:

1. Acid Hydrolysis: Dissolve the compound in 0.1 M HCl and heat at 60°C for a specified

time. Neutralize before analysis.

2. Base Hydrolysis: Dissolve the compound in 0.1 M NaOH and heat at 60°C for a

specified time. Neutralize before analysis.

3. Oxidative Degradation: Treat a solution of the compound with 3% H₂O₂ at room

temperature.

4. Thermal Degradation: Expose the solid compound to dry heat (e.g., 80°C).

5. Photostability: Expose the solid compound and a solution to light providing an overall

illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet

energy of not less than 200 watt-hours/square meter.

6. Analyze all stressed samples by LC-MS/MS to identify and quantify any degradation

products.

Visualized Workflows
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The following diagrams, generated using Graphviz (DOT language), illustrate the experimental

workflows for solubility and stability testing.
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Click to download full resolution via product page

Caption: Workflow for Solubility Determination.
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Caption: Workflow for Stability Assessment.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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